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Compound of Interest

Compound Name: Magnesium myristate

Cat. No.: B1582459 Get Quote

Magnesium Myristate: A Comprehensive
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the fundamental physicochemical

properties of magnesium myristate. It is intended to serve as a foundational resource for

professionals in research and development, particularly within the pharmaceutical and cosmetic

industries. This document presents key data in a structured format and outlines a

representative experimental protocol for its characterization.

Core Physicochemical Data
Magnesium myristate is the magnesium salt of myristic acid, a saturated fatty acid. It is

formed by the reaction of two myristate anions with a single magnesium cation. This structure

dictates its chemical and physical properties, which are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1582459?utm_src=pdf-interest
https://www.benchchem.com/product/b1582459?utm_src=pdf-body
https://www.benchchem.com/product/b1582459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₈H₅₄MgO₄ [1][2][3][4]

Accurate Mass (Exact Mass) 478.3872519 Da [1][5][6]

Molecular Weight (Molar Mass) ~479.0 g/mol [1][4][5][6]

IUPAC Name
magnesium

bis(tetradecanoate)
[1]

Synonyms
Magnesium tetradecanoate,

Myristic acid, magnesium salt
[1][2]

CAS Number 4086-70-8 [1][2][4]

Appearance White to off-white fine powder [2][3][4]

Experimental Protocols
Determination of Accurate Mass by Mass Spectrometry
A powerful analytical technique to confirm the identity and purity of magnesium myristate is

mass spectrometry.[4] This method allows for the precise determination of the compound's

molecular mass.

Objective: To verify the exact molecular mass of a magnesium myristate sample.

Methodology:

Sample Preparation: A dilute solution of magnesium myristate is prepared in a suitable

organic solvent, such as a mixture of chloroform and methanol. The choice of solvent should

ensure complete dissolution of the sample.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap mass analyzer, is used. These instruments are capable of providing high mass

accuracy.

Ionization: Electrospray ionization (ESI) is a common and suitable technique for this type of

compound. The sample solution is introduced into the ESI source, where it is nebulized and
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ionized.

Mass Analysis: The ions are then transferred into the mass analyzer, where their mass-to-

charge ratio (m/z) is measured. For magnesium myristate, the primary ion of interest would

be the intact molecule or a related adduct.

Data Acquisition and Analysis: The mass spectrum is acquired over a relevant m/z range.

The data is then processed to identify the peak corresponding to magnesium myristate and

determine its exact mass. This experimental mass is then compared to the theoretical exact

mass calculated from the molecular formula (478.3872519 Da).

Logical Relationships
The formation of magnesium myristate from its constituent components can be represented

as a straightforward chemical reaction. This relationship is visualized in the following diagram.
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Click to download full resolution via product page

Caption: Formation of Magnesium Myristate from its reactants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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